![molecular formula C9H5F3N2O B1512928 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde CAS No. 881841-24-3](/img/structure/B1512928.png)
6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde
Overview
Description
“6-(Trifluoromethyl)imidazo[1,2-a]pyridine” is a chemical compound with the empirical formula C8H5F3N2. It has a molecular weight of 186.13 . This compound is part of a class of compounds known as imidazopyridines, which are recognized for their wide range of applications in medicinal chemistry .
Molecular Structure Analysis
The molecular structure of “6-(Trifluoromethyl)imidazo[1,2-a]pyridine” includes a fused bicyclic 5–6 heterocycle with three carbon atoms, two nitrogen atoms, and a trifluoromethyl group attached to the 6-position of the imidazo[1,2-a]pyridine ring .Chemical Reactions Analysis
Imidazopyridines, including “6-(Trifluoromethyl)imidazo[1,2-a]pyridine”, are known to participate in a variety of chemical reactions. These reactions often involve the formation of carbanion intermediates, Knoevenagel condensation, Michael reaction, imine–enamine tautomerization, and N-cyclization .Physical And Chemical Properties Analysis
“6-(Trifluoromethyl)imidazo[1,2-a]pyridine” is a solid compound . The InChI string is “1S/C8H5F3N2/c9-8(10,11)6-1-2-7-12-3-4-13(7)5-6/h1-5H” and the InChI key is "NQIVIKBUQJRSQP-UHFFFAOYSA-N" .Scientific Research Applications
Medicinal Chemistry
Imidazo[1,2-a]pyridines, the class of compounds to which our compound belongs, have attracted significant interest in the medicinal chemistry community due to their promising and diverse bioactivity . They have shown potential in various areas such as:
Drug Development
Several synthetic drugs that contain the imidazo[1,2-a]pyridine unit have been commercialized. Examples include the sedative Zolpidem, the anxiolytic Alpidem or Saridipem, and the heart-failure drug Olprione .
Material Science
Imidazo[1,2-a]pyridines are also useful in material science due to their structural character . They have been used in the development of various materials and technologies.
Optoelectronic Devices
This class of aromatic heterocycles has shown great potential in the development of optoelectronic devices . Their unique properties make them suitable for use in these applications.
Sensors
Imidazo[1,2-a]pyridines have been used in the development of sensors . Their luminescent properties make them ideal for this application.
Confocal Microscopy and Imaging
These compounds have been used as emitters for confocal microscopy and imaging . Their luminescent properties make them ideal for this application.
Fluorescent Probes
Recent applications detail the use of these heterocycles as fluorescent probes . Their luminescent properties make them ideal for this application.
Structural Units of Polymers
Imidazo[1,2-a]pyridines have been used as structural units of polymers . Their unique structure and properties make them suitable for this application.
Safety and Hazards
The safety information for “6-(Trifluoromethyl)imidazo[1,2-a]pyridine” indicates that it may be harmful if swallowed, may cause an allergic skin reaction, and may cause serious eye irritation. Precautionary measures include avoiding breathing dust, mist, gas or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridines, a class of valuable heterocyclic scaffolds, are widely utilized in medicinal chemistry .
Mode of Action
Imidazo[1,2-a]pyridines are known to undergo various radical reactions for direct functionalization . These reactions include transition metal catalysis, metal-free oxidation, and photocatalysis strategies .
Biochemical Pathways
The direct functionalization of imidazo[1,2-a]pyridines is considered one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives .
Result of Action
The functionalization of imidazo[1,2-a]pyridines is known to result in the construction of various imidazo[1,2-a]pyridine derivatives .
properties
IUPAC Name |
6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5F3N2O/c10-9(11,12)6-1-2-8-13-7(5-15)4-14(8)3-6/h1-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMVIFQVYSDQDTO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=CN2C=C1C(F)(F)F)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5F3N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60856207 |
Source
|
| Record name | 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60856207 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde | |
CAS RN |
881841-24-3 |
Source
|
| Record name | 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=881841-24-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60856207 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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